Cas no 2171258-04-9 (2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}butanoic acid
• CAS No: 2171258-04-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5758475
• PubChem ID: 165566676
• Update Time: 2025-05-23

2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171258-04-9
• EN300-1578878
• 2-ethyl-2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}butanoic acid
• 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}butanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-28(6-2,26(32)33)17-29-25(31)15-24(18(3)4)30-27(34)35-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23-24H,5-6,15-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m1/s1
• InChI Key： CYFXNPDCBJRGMM-XMMPIXPASA-N
• SMILES： O(C(N[C@H](CC(NCC(C(=O)O)(CC)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}butanoic acid

Compound CAS No: 2171258-04-9 - 2-Ethyl-2-{(3R)-3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-4-methylpentanamidomethyl}butanoic Acid

The compound with CAS No: 2171258-04-9, known as 2-Ethyl-2-{(3R)-3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-4-methylpentanamidomethyl}butanoic Acid, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the (3R) position, and a butanoic acid moiety. These structural features make it a valuable tool in peptide synthesis and drug discovery.

Recent studies have highlighted the importance of chiral centers in drug design, particularly in improving the efficacy and reducing the toxicity of pharmaceutical compounds. The (3R)-configuration in this molecule has been shown to enhance its bioavailability and selectivity when used as a building block in peptide synthesis. Researchers have also explored the use of Fmoc groups as protecting agents in solid-phase synthesis, where they play a critical role in controlling the reactivity of amino groups during the synthesis process.

The presence of the butanoic acid moiety in this compound adds to its versatility, as it can participate in various chemical reactions, including esterification and amidation. This makes it an ideal candidate for constructing larger biomolecules, such as peptides and proteins, which are essential for therapeutic applications. Moreover, the fluorenylmethoxycarbonyl (Fmoc) group has been extensively studied for its photolytic properties, which are exploited in light-mediated synthesis techniques.

In terms of applications, this compound has been utilized in the development of novel antibiotics and anticancer agents. Its ability to form stable amide bonds with other amino acids makes it a valuable component in peptide-based drug design. Recent advancements in medicinal chemistry have further demonstrated its potential in targeting specific receptors and enzymes involved in disease pathways.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. The use of chiral resolution techniques and stereoselective synthesis methods has enabled researchers to efficiently produce enantiomerically pure samples of this compound, which is crucial for its application in asymmetric catalysis and enantioselective reactions.

In conclusion, the compound with CAS No: 2171258-04-9 represents a significant advancement in organic chemistry due to its unique structure and versatile functional groups. Its role as a key intermediate in peptide synthesis and its potential applications in drug discovery underscore its importance in contemporary chemical research.